6-acetyl-5-hydroxy-7-methyl-4-propyl-2H-chromen-2-one
CAS No.: 929810-10-6
Cat. No.: VC4566891
Molecular Formula: C15H16O4
Molecular Weight: 260.289
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 929810-10-6 |
|---|---|
| Molecular Formula | C15H16O4 |
| Molecular Weight | 260.289 |
| IUPAC Name | 6-acetyl-5-hydroxy-7-methyl-4-propylchromen-2-one |
| Standard InChI | InChI=1S/C15H16O4/c1-4-5-10-7-12(17)19-11-6-8(2)13(9(3)16)15(18)14(10)11/h6-7,18H,4-5H2,1-3H3 |
| Standard InChI Key | HPXJHWOZUZYENZ-UHFFFAOYSA-N |
| SMILES | CCCC1=CC(=O)OC2=C1C(=C(C(=C2)C)C(=O)C)O |
Introduction
Structural and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, 6-acetyl-5-hydroxy-7-methyl-4-propylchromen-2-one, reflects its intricate substitution pattern:
-
Acetyl group at position 6
-
Hydroxyl group at position 5
-
Methyl group at position 7
-
Propyl chain at position 4
These substituents contribute to its distinct electronic and steric profile, influencing solubility, reactivity, and intermolecular interactions. The canonical SMILES representation (CCCCC1=CC(=O)OC2=C1C(=C(C(=C2)C)C(=O)C)O) and InChI key (HPXJHWOZUZYENZ-UHFFFAOYSA-N) provide precise structural identifiers.
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₅H₁₆O₄ | VulcanChem |
| Molecular Weight | 260.29 g/mol | VulcanChem |
| Solubility | Not available | VulcanChem |
| SMILES | CCCCC1=CC(=O)OC2=C1C(=C... | PubChem |
Biological Activities and Mechanisms
Anti-Inflammatory Activity
The propyl and methyl substituents likely modulate interactions with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. For instance, 4-methylcoumarin derivatives exhibit COX-2 inhibition with IC₅₀ values <10 µM, suggesting that the acetyl group in this compound could further optimize binding affinity.
Antimicrobial Efficacy
While direct data is lacking, structurally similar chromenes show broad-spectrum antimicrobial activity. For example, 7-hydroxy-8-methyl-4-propyl-2H-chromen-2-one inhibits Staphylococcus aureus (MIC: 1.95–3.9 µg/mL). The acetyl group in this compound may enhance membrane permeability, potentiating similar effects.
Pharmacological Applications
Anticancer Prospects
Chromenes interfere with tumor-associated carbonic anhydrases (CA-IX/XII), critical for pH regulation in hypoxic tumors. Derivatives with acetyl groups demonstrate selective inhibition (Kᵢ: 5–50 nM), suggesting this compound’s potential in targeting metastasis.
Neuroprotective Effects
The hydroxyl and acetyl groups may facilitate blood-brain barrier penetration. Analogous compounds inhibit monoamine oxidase B (MAO-B), a target in Parkinson’s disease, with IC₅₀ values of ~0.8 µM.
Comparative Analysis with Chromene Derivatives
Table 2: Activity Comparison of Chromene Derivatives
| Compound | Substituents | Key Activities |
|---|---|---|
| 7-Hydroxycoumarin | -OH at C7 | Antioxidant, antimicrobial |
| 4-Methyl-7-hydroxycoumarin | -CH₃ at C4, -OH at C7 | Anti-inflammatory |
| 6-Acetyl-5-hydroxy-... | -COCH₃ at C6, -OH at C5 | Hypothesized broad activity |
Future Research Directions
-
Synthetic Optimization: Develop efficient routes for large-scale synthesis, leveraging Friedel-Crafts acylation for acetyl group introduction.
-
In Vivo Studies: Evaluate bioavailability and toxicity in murine models.
-
Target Identification: Screen against kinase and protease libraries to identify novel targets.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume